Cas no 1804238-77-4 (2-(3-Ethoxy-3-oxopropyl)-3-methylmandelic acid)

• Product Name: 2-(3-Ethoxy-3-oxopropyl)-3-methylmandelic acid
• CAS No: 1804238-77-4
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 4939383
• Update Time: 2025-05-22

2-(3-Ethoxy-3-oxopropyl)-3-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Ethoxy-3-oxopropyl)-3-methylmandelic acid

• Inchi： 1S/C14H18O5/c1-3-19-12(15)8-7-10-9(2)5-4-6-11(10)13(16)14(17)18/h4-6,13,16H,3,7-8H2,1-2H3,(H,17,18)
• InChI Key： LYYVARUCGRBXHT-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC=C(C)C=1CCC(=O)OCC

Computed Properties

• Exact Mass: 266.11542367 g/mol
• Monoisotopic Mass: 266.11542367 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.8
• Molecular Weight: 266.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-(3-Ethoxy-3-oxopropyl)-3-methylmandelic acid

Comprehensive Overview of 2-(3-Ethoxy-3-oxopropyl)-3-methylmandelic acid (CAS No. 1804238-77-4)

2-(3-Ethoxy-3-oxopropyl)-3-methylmandelic acid (CAS No. 1804238-77-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of mandelic acid derivatives, which are known for their versatile applications in drug development and synthetic chemistry. The presence of both ethoxy and methyl functional groups in its structure enhances its reactivity and potential utility in various biochemical pathways.

The compound's unique molecular architecture, featuring a mandelic acid backbone modified with a 3-ethoxy-3-oxopropyl side chain, makes it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its role in the development of chiral auxiliaries and pharmaceutical intermediates, particularly in the context of asymmetric synthesis. Its CAS No. 1804238-77-4 is frequently cited in patent literature and academic journals, underscoring its importance in modern chemical research.

In recent years, the demand for high-purity organic intermediates like 2-(3-Ethoxy-3-oxopropyl)-3-methylmandelic acid has surged, driven by advancements in drug discovery and personalized medicine. This compound's potential applications align with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional chemical processes. Its compatibility with enzymatic catalysis and biocatalysis further enhances its appeal in the pharmaceutical industry.

One of the most frequently asked questions about CAS No. 1804238-77-4 revolves around its synthetic routes and purification methods. The compound can be synthesized through esterification and alkylation reactions, with careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its structure and confirm its identity. These methods are critical for ensuring the compound meets the stringent quality standards required for pharmaceutical applications.

The growing interest in 2-(3-Ethoxy-3-oxopropyl)-3-methylmandelic acid is also reflected in its inclusion in chemical databases and catalogs of leading suppliers. Researchers often search for bulk availability, custom synthesis options, and technical data sheets to support their work. The compound's stability under various storage conditions and its compatibility with common solvents are additional factors that contribute to its widespread use.

From a regulatory perspective, CAS No. 1804238-77-4 is not classified as a hazardous material, which simplifies its handling and transportation. However, standard laboratory safety protocols, including the use of personal protective equipment (PPE) and proper ventilation, should always be followed when working with this compound. Its non-toxic profile and biodegradability make it an attractive choice for environmentally conscious researchers.

In conclusion, 2-(3-Ethoxy-3-oxopropyl)-3-methylmandelic acid (CAS No. 1804238-77-4) represents a promising candidate for a wide range of applications in pharmaceutical research and industrial chemistry. Its unique structural features, combined with its compatibility with modern synthetic techniques, position it as a valuable tool for scientists exploring new frontiers in drug development and chemical synthesis. As the demand for innovative and sustainable chemical solutions continues to grow, this compound is likely to remain a focal point of scientific inquiry.